Polyborosiloxane (PBS) is an important rate-stiffening soft polymer with dynamic, reversible crosslinks used in applications ranging from self-healing sensing and actuation to body and structural protection. Its highly rate-dependent response, especially for impact-mitigating structures, is important. However, the large strain response of PBS has not been characterized over quasi-static to high strain rates. Currently, there are no constitutive models that can predict the strongly rate-dependent large-deformation elastic-viscoplastic response of PBS. To address this gap, we have developed a microstructural physics motivated constitutive model for PBS, similar soft polymers and polymer gels with dynamic crosslinks to predict their large strain, non-linear loading–unloading, and significantly rate-dependent response. We have conducted compression experiments on PBS up to true strains of ∼125% and over a wide strain rate range of 10−3 s−1 to 103 s−1. The proposed semi-physical model fairly accurately captures the response of PBS over six decades of strain rates. We propose boron–oxygen coordinate-bond dynamic crosslinks with macroscopic relaxation timescale τ≈3 s and temporary entanglement lockups at high strain rates acting as crosslinks with τ≈0.0005 s as the two types of crosslink network mechanisms in PBS. We have outlined a numerical update procedure to evaluate the convolution-like time integrals arising from dynamic crosslink kinetics. Experiments involving three-dimensional inhomogeneous deformations were used to verify the predictive capabilities of our model and its finite element implementation. The modeling framework can be adopted for other dynamically crosslinked rate-stiffening soft polymers and polymer gels that are microstructurally similar to PBS.

The material behaviors under nonlinear strain paths have been successfully explained through distortional hardening model in which the yield surface is mainly rotating and contracting as plastic deformation occurs. In order to apply to industrial applications, it is beneficial for any constitutive model including distortional hardening model to have simplicity of equation, which is related to numerical efficiency, as well as accuracy in describing material behaviors. This study was mainly motivated to construct a simple form of equation for distortional hardening model with reasonable accuracy as the conventional distortional hardening models. In this paper, a new simplified distortional hardening model is proposed by considering one of the pioneering works for distortional hardening (Tozawa, 1978) and definition of homogeneous function. Any yield function could be used for initial anisotropy and asymmetry yielding. In addition, with the combination of isotropic hardening model for consistency condition, the new model could explain both isotropic and anisotropic hardening under proportional and non-proportional loading paths. The proposed model reasonably described the material behaviors including Basuchinger effect, permanent softening, nonlinear transient behavior, and yield surface contraction. Finally, the availability in finite element simulation has been identified from the springback prediction in U-draw bending.

While the impact of grain boundary strengthening on dislocation slip is particularly effective in the equiatomic CrMnFeCoNi high-entropy alloy (HEA), its effect on deformation twinning remains unclear. To better understand how a grain size reduction affects the onset of deformation twinning and the work hardening behavior of the CrMnFeCoNi HEA, chemically homogeneous, nearly untextured, and single-phase face-centered cubic alloys with different grain sizes were investigated. Tensile tests were performed at 293 and 77 K and interrupted at different strains followed by systematic transmission electron microscopy observations. In all cases, deformation twinning occurs above a critical stress that is independent of temperature. This uniaxial twinning stress decreases from ∼785 to ∼615 MPa when the grain size increases from 6 to 242 µm, respectively, following the Hall-Petch equation. The resistance of the grain boundaries against slip and twinning is found to be nearly identical (Hall-Petch slope: ∼500 MPa·µm1/2) but the twinning stress extrapolated to infinite grain size (592 ± 30 MPa) is larger than the uniaxial friction stress against dislocation glide at 293 and 77 K (130 and 320 MPa, respectively). Deformation twinning at 77 K is found to sustain a high work hardening rate when it is triggered in a plastic regime dominated by planar glide of dislocations. In contrast, it does not significantly contribute to the work hardening rate at 293 K when dislocation cells have already formed and the dislocation mean free path is smaller than the mean twin spacing.

Layered rocks (LR) are composed of intact rock matrix (IRM) and various oriented rough weakness planes (e.g., fractures, bedding planes, and foliations). New microcracks can also be created and propagate in IRM during subsequent loading history. Effects of induced microcracks and pre-existing weakness planes on macroscopic mechanical behavior of LR are usually investigated separately. The novelty of the present work is to develop an original multi-scale damage approach to estimate the macroscopic anisotropic elastic properties and failure strength of LR. Two material scales are taken into consideration. At the macroscopic laboratory scale, a set of parallel rough weakness planes are embedded in the IRM, while at the microscopic scale, the IRM contains an elastic solid phase and randomly distributed microcracks. By means of a two-step homogenization technique, the effective elastic properties of LR is first determined. A multi-scale friction-damage model (MFDM) is further developed, by accounting for isotropic growth of closed microcracks and anisotropic evolution of rough weakness planes at two different scales. Subsequently, with the concept of critical damage, an analytical macroscopic strength criterion incorporating failure mechanisms of IRM and weakness planes is derived as an inherent result of the MFDM. Compared with experimental data, it shows that the macroscopic anisotropic elastic properties of LR are well estimated. However, the derived macroscopic strength criterion only provides a qualitative prediction of the anisotropic failure strength of LR for different orientations of weakness planes in conventional triaxial compression tests. By taking advantage of the fabric tensor approach, the strength criterion is further improved to take into account interaction between weakness planes and microcracks. The improved strength criterion is able to quantitatively capture the failure property of LR.

Superplasticity is a highly sought-after property of components manufactured with complex geometries in metal forming processes. However, superplasticity usually occurs at high temperatures and/or low strain rates, which entails high energy consumption, long processing time, and severe surface oxidation. Herein, we have developed a multiphase nanocrystalline network (MPNN) in a Ti6Al4V5Cu model alloy, where the grain boundary β phases promote the sliding and rotation of ultrafine α grains, while the nanosized Ti2Cu particles pin down the α/β boundaries to maintain the thermostability of the nanostructure. Results show that the onset temperature for superplasticity of the model alloy is 250 °C lower than that of the Ti6Al4V alloy at the strain rate of 10−4 s − 1. Remarkably, superplasticity was also observed at an extremely high strain rate of 1 s − 1 at 750 °C, which is 2–4 orders of magnitude larger than conventional superplastic metals. The present work is of great significance in developing more economical and efficient superplastic deformation processes.

Zirconium hydride precipitation degrades the fracture toughness of nuclear reactor fuel cladding tube. Due to the difficulty of experiment, deep understanding on mechanical properties of zirconium hydride via numerical approaches is in a great need. To study the mechanical properties of zirconium hydride, the crystal plasticity finite element model considering geometrically necessary dislocations evolution is used to simulate the nanoindentation deformation behavior of single-crystal δ-hydride. The parameters in the crystal plasticity model are calibrated by Young's modulus along different crystallographic orientations and experimental stress-strain data at different strain rates. The predicted polycrystalline Young's modulus, Poisson's ratio, and nanoindentation hardness are in good agreement with the experimental results. The simulation results show that the nanoindentation hardness strongly depends on the indentation depth when it is smaller than 500 nm. Furthermore, the effects of crystallographic orientation and zirconium matrix on the indentation results are also studied. We find that the nanoindentation hardness of δ-hydride is slightly orientation dependent. For smaller hydride size or larger indentation depth, the surrounding zirconium matrix undergoes plastic deformation, which leads to a significant underestimate of the nanoindentation hardness of the hydride.

The present work uses a full-field crystal plasticity model with a first principles-informed dislocation density (DD) hardening law to identify the key microstructural features correlated with micromechanical fields localization, or hotspots, in polycrystalline Ni. An ensemble learning approach to machine learning interpreted with Shapley additive explanation was implemented to predict nonlinear correlations between microstructural features and micromechanical stress and strain hotspots. Results reveal that regions within the microstructure in the vicinity of grain boundaries, higher Schmid factors, low slip transmissions and high intergranular misorientations, are more prone to being micromechanical hotspots. Additionally, under combined loading and large plastic deformations, slip transmissions take precedence over intergranular misorientations in formation of both strain and stress hotspots. The present work demonstrates a successful integration of physics-based crystal plasticity with DD-based hardening into machine learning models to reveal the microscale features responsible for the formation of local stress and strain hotspots within the grains and near the grain boundaries, as function of applied deformation states, grain morphology/size distribution, and microstructural texture, providing insights into micromechanical damage initiation zones in polycrystalline metals.

Voids of nanoscale dimensions in irradiated metals can act as obstacles to dislocation motion and cause strengthening. In this work, nanovoid strengthening and the influences of void size, void spacing and material properties, such as stacking fault energies, on dislocation bypass mechanisms are investigated using Phase Field Dislocation Dynamics, a three-dimensional mesoscale model that predicts the minimum energy pathway taken by discrete dislocations. A broad range of face centered cubic metals (copper, nickel, silver, rhodium, and platinum) and nanovoid sizes and spacings are treated, altogether spanning void size–to–dislocation stacking fault width ratios from less than unity to ten. Material γ-surfaces, calculated from ab initio methods, are input directly into the formulation. The analysis reveals that the critical bypass stress scales linearly with the linear void fraction, effective isotropic shear modulus, and ratio of the intrinsic to unstable stacking fault energies. With only a few exceptions, the critical stress is controlled by the stress required for the leading partial to impinge the voids (to move within range of the attractive image stress field of the void). When the void diameter is nearly an order of magnitude greater than the stacking fault width, the mechanism determining critical strength shifts to the stress for the dislocation to breakaway after partially cutting the void. This situation corresponds to that treated by line tension models and is realized here for Pt, with a sub-nanometer stacking fault width.

The ductility of polycrystalline aggregates is usually limited by two main phenomena: plastic strain localization and void coalescence. The goal of this contribution is to develop a new multiscale framework, based on the crystal plasticity finite element method (CPFEM), for the prediction of ductility limits set by these two phenomena for porous and non-porous polycrystalline aggregates. This numerical framework is based on the combination of crystal plasticity constitutive modeling with the periodic homogenization scheme. Within this strategy, the single crystal constitutive modeling follows a finite strain rate-independent approach, where the plastic flow is governed by the classical Schmid law. Thereby, the competition between the two aforementioned phenomena, which limit ductility, is thoroughly analyzed using the bifurcation theory and a strain-based coalescence criterion. To cover a wide range of mechanical states in this analysis, two types of loadings are applied to the studied aggregates: proportional triaxial stress paths and proportional in-plane strain paths. The developed CPFEM-based framework is well suited to account for essential microstructural features: pre-existence of spherical voids, crystallographic and morphological anisotropy, matrix polycrystallinity and interactions between grains and their surrounding medium. Extensive sensitivity studies are performed to analyze the impact of these microstructural features on the ductility limit predictions. The main trends obtained by classical phenomenological frameworks are extended here within the framework of crystal plasticity constitutive modeling.

Understanding and controlling the performance of additively manufactured aluminum alloys containing scandium (Sc) and zirconium (Zr) elements heavily relies on knowledge of their microplasticity and macroplasticity behavior. However, this aspect has received very little attention. In this investigation, we examined the microplasticity and macroplasticity behavior of additively manufactured Al-Mg-Sc-Zr alloys before and after aging, using in-situ synchrotron X-ray diffraction and full-field crystal plasticity modeling. Our study provides a quantitative assessment of the transitions from elasticity to microplasticity and then to macroplasticity and analyzes the development of the initial microstructure, particularly the dislocations. We constructed crystal plasticity fast-Fourier-transform models based on dislocation densities. The predicted evolutions of macroscopic stress-strain curves, lattice strains, and dislocation densities agree with in-situ measurements. The present findings provide deep insights into controlling the performance of AM Al-Mg-Sc-Zr alloys. Besides, the micromechanical model developed in this investigation paves the way for predicting the microplasticity and macroplasticity behavior of various metallic materials.